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Compound of Interest

Compound Name: 6-Chloropyrazine-2-carbaldehyde

Cat. No.: B1280605

Application Notes and Protocols: 6-
Chloropyrazine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental utility of 6-
Chloropyrazine-2-carbaldehyde, a key heterocyclic building block in medicinal chemistry and
organic synthesis. The protocols detailed below leverage its reactive aldehyde functionality and
the pyrazine core, which is a prevalent scaffold in numerous biologically active compounds.[1]
This document outlines its application in the synthesis of diverse molecular structures, including
Schiff bases, secondary amines, and carboxylic acid derivatives, which are precursors to
potential therapeutics.

Physicochemical Properties

6-Chloropyrazine-2-carbaldehyde is a solid organic compound with the following properties:
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Property Value Reference
Molecular Formula CsHsCIN20 [2]
Molecular Weight 142.54 g/mol [2]

6-chloropyrazine-2-
IUPAC Name
carbaldehyde

[2]

Topological Polar Surface Area  42.8 A2

[2]

Heavy Atom Count 9

[2]

Core Synthetic Applications: Workflow

6-Chloropyrazine-2-carbaldehyde serves as a versatile starting material for a variety of

chemical transformations crucial for drug discovery and development. Its aldehyde group can

undergo nucleophilic addition, oxidation, and olefination, while the chloro-substituted pyrazine

ring allows for subsequent cross-coupling reactions.
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6-Chloropyrazine-2-carbaldehyde

Protocol 1: Protocol 3: Protocol 4:
Imination (R-NH2) Oxidation (e.g., KMnO4) Wittig Reaction

Key Transformations

v

Schiff Base (Imine) Carboxylic Acid Alkene Derivative

Protocol 2:
Reductive Amination

Reduction
(e.g., NaBH4)

y

P~ Secondary Amine
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6-Chloropyrazine-2-carbaldehyde

Oxidation
Protocol 3)

6-Chloropyrazine-2-carboxylic acid

CBC, TEA
in THF

Mixed Anhydride Intermediate

mine (R-NH2),
DMAP

6-chloro-N-alkyl-pyrazine-2-carboxamide

Potential Anti-TB Agent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [experimental procedures involving 6-Chloropyrazine-2-
carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280605#experimental-procedures-involving-6-
chloropyrazine-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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